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Compound of Interest

Compound Name: Tricin 5-gucoside

Cat. No.: B1422396

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides comprehensive guidance on the personal
protective equipment (PPE), operational procedures, and disposal plans for Tricin 5-glucoside
(CAS No. 32769-00-9), ensuring a secure laboratory environment.

Tricin 5-glucoside is a flavonoid glycoside found in various plants.[1] While it is not classified as
a hazardous substance according to the Globally Harmonized System (GHS), adherence to
standard laboratory safety protocols is essential to minimize any potential risks.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Tricin 5-glucoside
to ensure personal safety and prevent contamination.
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Body Part

Required PPE

Specifications & Rationale

Hands

Chemical-resistant gloves

Nitrile gloves are preferred for
their chemical resistance and
tendency to show punctures.
[3] Always inspect gloves for

integrity before use.

Eyes

Safety glasses or goggles

Protects eyes from any
potential splashes or airborne
particles of the solid

compound.

Body

Laboratory coat

Provides a protective layer
against accidental spills and
prevents contamination of

personal clothing.

Respiratory

Not generally required

A respirator is not typically
necessary for handling Tricin
5-glucoside in well-ventilated
areas, as it is a non-volatile
solid.[2] However, if there is a
risk of generating dust, a dust
mask or respirator may be

used.

Quantitative Data

The following table summarizes the known quantitative data for Tricin 5-glucoside.
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Property Value Source
Molecular Formula C23H24012 [4]
Molecular Weight 492.43 g/mol [4]
Appearance Solid

Solubility DMSO: 1 mg/mL

Storage Temperature -20°C

Density 1.6+0.1 g/cm3 [5]
Boiling Point 841.7+65.0 °C at 760 mmHg [5]
Flash Point Not applicable

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory.

Experimental Protocol: Safe Handling of Tricin 5-
glucoside

This protocol outlines the step-by-step procedure for safely handling Tricin 5-glucoside in a
laboratory setting.

e Preparation:
o Ensure the work area, typically a laboratory bench, is clean and uncluttered.
o Verify that an eyewash station and safety shower are accessible.

o Don the required personal protective equipment: a laboratory coat, safety glasses, and
nitrile gloves.

» Weighing and Aliquoting:

o If possible, handle the solid compound in an area with good ventilation.
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o Use a clean spatula and weighing paper or a weigh boat to measure the desired amount
of Tricin 5-glucoside.

o Avoid creating dust. If the compound is a fine powder, handle it with care to minimize
airborne particles.

o Close the primary container tightly after use.

e Dissolving the Compound:

o Add the appropriate solvent (e.g., DMSO) to the vessel containing the weighed Tricin 5-

glucoside.
o If necessary, gently vortex or sonicate the mixture to ensure complete dissolution.
e Experimental Use:
o Carry out the experiment as per the specific research protocol.

o Always handle solutions containing Tricin 5-glucoside with the same level of care as the
solid compound.

o Post-Experiment:
o Clean the work area and any equipment used with an appropriate solvent.
o Dispose of all waste materials according to the disposal plan outlined below.

o Remove gloves and wash hands thoroughly with soap and water.

Disposal Plan

As Tricin 5-glucoside is considered a non-hazardous chemical, the disposal procedures are
straightforward but must be followed to ensure environmental safety and compliance with local
regulations.

e Solid Waste:
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o Uncontaminated solid Tricin 5-glucoside can be disposed of in the regular laboratory trash,
provided it is not mixed with any hazardous materials.[6][7]

o Place the solid waste in a sealed, clearly labeled container before disposal.
e Liquid Waste:

o Solutions of Tricin 5-glucoside in non-hazardous solvents can typically be disposed of
down the drain with copious amounts of water, subject to local regulations.[6][8]

o Always check with your institution's environmental health and safety office for specific
guidelines on sewer disposal.

e Contaminated Materials:

o Gloves, weighing paper, and other disposable materials that have come into contact with
Tricin 5-glucoside can be disposed of in the regular laboratory trash.

o Empty containers should be rinsed with a suitable solvent, and the rinsate can be
disposed of as non-hazardous liquid waste. The empty, rinsed container can then be
discarded in the regular trash.[6]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Tricin 5-glucoside,
from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Tricin 5-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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